Cas no 1261897-92-0 (2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)phenol)

• Product Name: 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)phenol
• CAS No: 1261897-92-0
• MF: C₁₆H₁₆FNO₃S
• MW: 321.366546630859
• MDL: MFCD18314110
• CID: 1223016
• PubChem ID: 53219787
• Update Time: 2025-10-28

2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)phenol
• 4-Fluoro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-ol
• DTXSID50684591
• 4-Fluoro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-ol
• 2-Fluoro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• MFCD18314110
• 2-FLUORO-5-[4-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• 1261897-92-0

• MDL： MFCD18314110
• Inchi： 1S/C16H16FNO3S/c17-15-8-5-13(11-16(15)19)12-3-6-14(7-4-12)22(20,21)18-9-1-2-10-18/h3-8,11,19H,1-2,9-10H2
• InChI Key： HDRNIZGUYAEDAA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=C(C=2)O)F)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 321.08349271g/mol
• Monoisotopic Mass: 321.08349271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Additional information on 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)phenol

Professional Introduction to Compound with CAS No. 1261897-92-0 and Product Name: 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)phenol

The compound with the CAS number 1261897-92-0 and the product name 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoro group and a pyrrolidin-1-ylsulfonyl moiety in its molecular structure imparts distinct chemical properties that make it a promising candidate for further investigation.

Recent research in the domain of bioactive molecules has highlighted the importance of fluorinated aromatic compounds in enhancing pharmacological activity. The fluoro substituent, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in the design of novel therapeutic agents. In particular, the incorporation of fluorine atoms into pharmaceutical molecules has been shown to improve their bioavailability and efficacy. The compound in question, with its 2-fluoro designation, exemplifies this trend, showcasing how strategic fluorination can lead to the development of more effective drugs.

The pyrrolidin-1-ylsulfonylphenyl moiety further contributes to the compound's unique chemical profile. Pyrrolidine derivatives are widely recognized for their versatility in medicinal chemistry, often serving as key structural elements in bioactive molecules. The sulfonyl group, on the other hand, is known for its ability to enhance binding interactions with biological targets, thereby increasing the compound's pharmacological potential. The combination of these structural features makes 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)phenol a particularly intriguing molecule for further exploration.

Current studies have begun to uncover the pharmacological properties of this compound, suggesting its potential as an intermediate in the synthesis of novel therapeutic agents. Researchers have observed that the presence of both the fluoro and pyrrolidin-1-ylsulfonyl groups contributes to enhanced binding affinity towards various biological targets. This has led to speculation about its potential applications in treating a range of diseases, including those involving inflammatory pathways and neurological disorders. The compound's ability to interact with multiple targets underscores its versatility as a pharmacological scaffold.

In addition to its pharmacological promise, the compound exhibits interesting chemical properties that make it attractive for synthetic applications. The fluoro group, for instance, is known for its stability under various reaction conditions, which can be beneficial in multi-step synthetic routes. Similarly, the pyrrolidin-1-ylsulfonylphenyl moiety offers opportunities for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. These characteristics make 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)phenol a valuable building block in drug discovery efforts.

The synthesis of this compound involves intricate chemical transformations that highlight the expertise required in modern pharmaceutical chemistry. The introduction of the fluoro group typically requires specialized techniques such as halogen exchange or metal-catalyzed cross-coupling reactions. Similarly, the incorporation of the pyrrolidin-1-ylsulfonylphenyl moiety necessitates careful consideration of reaction conditions to ensure high yields and purity. These synthetic challenges underscore the complexity involved in developing novel bioactive molecules and highlight the importance of advanced chemical methodologies.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling studies have been employed to predict how 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)phenol interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding mechanisms and have helped guide further optimization efforts. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and develop more effective therapeutic agents.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it a promising candidate for development as an agrochemical or as a component in materials science applications. For instance, fluorinated compounds are often used in crop protection agents due to their ability to enhance stability and efficacy. Additionally, the presence of functional groups such as sulfonyls can contribute to innovative materials with tailored properties. These broader applications highlight the versatility of compounds like 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)phenol and underscore their importance in diverse scientific endeavors.

As research continues to evolve, it is likely that new applications for this compound will emerge. The growing interest in fluorinated aromatic compounds and pyrrolidine derivatives suggests that molecules like 2-fluoro-5-(4-pyrrolidin-1-ylsulfonylphenyl)phenol will remain at the forefront of pharmaceutical innovation. By exploring their pharmacological potential and synthetic utility, researchers can unlock new possibilities for treating diseases and developing advanced materials. The journey from discovery to application exemplifies the collaborative nature of modern science and highlights the importance of interdisciplinary approaches.